Cas no 84601-19-4 (phosphorylcholine)

• Product Name: phosphorylcholine
• CAS No: 84601-19-4
• Molecular Formula: C₂₅H₅₂NO₅P
• Molecular Weight: 477.657849311829
• CID: 93688

phosphorylcholine Properties

Names and Identifiers

• phosphorylcholine
• OLEYLOXYETHYL PHOSPHORYLCHOLINE
• 1-O-9Z-OCTADECENYLETHYLENEGLYCOL-2-O-PHOSPHORYLCHOLINE
• PHOSPHORYLCHOLINE, OLEOYLOXYETHYL ESTER
• OLEYLOXYETHYLPHOSPHOCHOLINE
• OLEYOXYETHYL PHOSPHORYLCHOLINE
• (17Z)-4-Hydroxy-N,N,N-trimethyl-3,5,8-trioxa-4-phosphahexacos-17-en-1-aminium inner salt 4-oxide
• NPLMVGGTFDUQHL-SEYXRHQNSA-N
• OLEYLOXYETHYL PHOSPHORYLCHOLINE USP/EP/BP

• InChIKey： NPLMVGGTFDUQHL-SEYXRHQNSA-N
• Inchi： 1S/C25H52NO5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-29-24-25-31-32(27,28)30-23-21-26(2,3)4/h12-13H,5-11,14-25H2,1-4H3/b13-12-
• SMILES： O(P([O-])(=O)OCC[N+](C)(C)C)CCOCCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 491.33800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 24
• Heavy Atom Count: 32
• Complexity: 479
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Tautomer Count: nothing
• Surface Charge: 1

Experimental Properties

• LogP: 6.84510
• PSA: 94.70000
• Solubility: DMSO 中≤16mg/ml；二甲基甲酰胺中≤16mg/ml